4-Methoxybenzaldehyde
4-Methoxybenzaldehyde
4-Methoxybenzaldehyde, also known as 4-anisaldehyde or p-formylanisole, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 4-Methoxybenzaldehyde exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). 4-Methoxybenzaldehyde has been primarily detected in saliva. Within the cell, 4-methoxybenzaldehyde is primarily located in the cytoplasm. 4-Methoxybenzaldehyde is a sweet, almond, and anise tasting compound that can be found in a number of food items such as fennel, roselle, vanilla, and star anise. This makes 4-methoxybenzaldehyde a potential biomarker for the consumption of these food products.
P-methoxybenzaldehyde is a member of the class of benzaldehydes consisting of benzaldehyde itself carrying a methoxy substituent at position 4. It has a role as an insect repellent, a human urinary metabolite, a plant metabolite and a bacterial metabolite.
P-methoxybenzaldehyde is a member of the class of benzaldehydes consisting of benzaldehyde itself carrying a methoxy substituent at position 4. It has a role as an insect repellent, a human urinary metabolite, a plant metabolite and a bacterial metabolite.
Brand Name:
Vulcanchem
CAS No.:
123-11-5
VCID:
VC0044291
InChI:
InChI=1S/C8H8O2/c1-10-8-4-2-7(6-9)3-5-8/h2-6H,1H3
SMILES:
COC1=CC=C(C=C1)C=O
Molecular Formula:
C8H8O2
Molecular Weight:
136.15 g/mol
4-Methoxybenzaldehyde
CAS No.: 123-11-5
Reference Standards
VCID: VC0044291
Molecular Formula: C8H8O2
Molecular Weight: 136.15 g/mol
CAS No. | 123-11-5 |
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Product Name | 4-Methoxybenzaldehyde |
Molecular Formula | C8H8O2 |
Molecular Weight | 136.15 g/mol |
IUPAC Name | 4-methoxybenzaldehyde |
Standard InChI | InChI=1S/C8H8O2/c1-10-8-4-2-7(6-9)3-5-8/h2-6H,1H3 |
Standard InChIKey | ZRSNZINYAWTAHE-UHFFFAOYSA-N |
SMILES | COC1=CC=C(C=C1)C=O |
Canonical SMILES | COC1=CC=C(C=C1)C=O |
Boiling Point | 248.0 °C 255 °C |
Colorform | Oily liquid Colorless to pale yellow liquid |
Density | d154 1.12 1.1191 g/cu cm at 15 °C 1.115-1.123 |
Flash Point | 116 °C (241 °F) - closed cup |
Melting Point | 0.0 °C Mp 0 ° 0 °C 0°C |
Physical Description | Liquid colourless to slightly yellow liquid with a Intensely sweet, floral odou |
Description | 4-Methoxybenzaldehyde, also known as 4-anisaldehyde or p-formylanisole, belongs to the class of organic compounds known as benzoyl derivatives. These are organic compounds containing an acyl moiety of benzoic acid with the formula (C6H5CO-). 4-Methoxybenzaldehyde exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). 4-Methoxybenzaldehyde has been primarily detected in saliva. Within the cell, 4-methoxybenzaldehyde is primarily located in the cytoplasm. 4-Methoxybenzaldehyde is a sweet, almond, and anise tasting compound that can be found in a number of food items such as fennel, roselle, vanilla, and star anise. This makes 4-methoxybenzaldehyde a potential biomarker for the consumption of these food products. P-methoxybenzaldehyde is a member of the class of benzaldehydes consisting of benzaldehyde itself carrying a methoxy substituent at position 4. It has a role as an insect repellent, a human urinary metabolite, a plant metabolite and a bacterial metabolite. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | 0.03 M 4.29 mg/mL at 25 °C In water, 4.29X10+3 mg/L at 25 °C Insoluble in water Miscible with ethanol, diethyl ether; very soluble in acetone, chloroform; soluble in benzene. Soluble in 5 volumes of 5% alcohol poorly soluble in water, glycols, glycerol; soluble in organic solvents, oils miscible at room temperature (in ethanol) |
Synonyms | 4-anisaldehyde 4-anisaldehyde, 1,2,3,4,5,6-(14)C6-labeled 4-anisaldehyde, 18O-labeled 4-anisaldehyde, formyl-(14)C-labeled 4-methoxybenzaldehyde anisaldehyde p-anisaldehyde p-methoxybenzaldehyde para-anisaldehyde |
Vapor Density | 4.7 (Air = 1) |
Vapor Pressure | 0.03 mmHg 3.29X10-2 mm Hg at 25 °C (extrapolated) |
PubChem Compound | 31244 |
Last Modified | Nov 11 2021 |
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